Methyl 2,3,5-tri-O-(4-chlorobenzoyl)-beta-D-ribofuranoside
Methyl 2,3,5-tri-O-(4-chlorobenzoyl)-beta-D-ribofuranoside
Brand Name:
Vulcanchem
CAS No.:
29755-00-8
VCID:
VC20761745
InChI:
InChI=1S/C27H21Cl3O8/c1-34-27-23(38-26(33)17-6-12-20(30)13-7-17)22(37-25(32)16-4-10-19(29)11-5-16)21(36-27)14-35-24(31)15-2-8-18(28)9-3-15/h2-13,21-23,27H,14H2,1H3/t21-,22-,23-,27-/m1/s1
SMILES:
COC1C(C(C(O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl
Molecular Formula:
C27H21Cl3O8
Molecular Weight:
579.8 g/mol
Methyl 2,3,5-tri-O-(4-chlorobenzoyl)-beta-D-ribofuranoside
CAS No.: 29755-00-8
Cat. No.: VC20761745
Molecular Formula: C27H21Cl3O8
Molecular Weight: 579.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 29755-00-8 |
|---|---|
| Molecular Formula | C27H21Cl3O8 |
| Molecular Weight | 579.8 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-3,4-bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate |
| Standard InChI | InChI=1S/C27H21Cl3O8/c1-34-27-23(38-26(33)17-6-12-20(30)13-7-17)22(37-25(32)16-4-10-19(29)11-5-16)21(36-27)14-35-24(31)15-2-8-18(28)9-3-15/h2-13,21-23,27H,14H2,1H3/t21-,22-,23-,27-/m1/s1 |
| Standard InChI Key | QWARYRHSAZOBMO-DVAKJLRASA-N |
| Isomeric SMILES | CO[C@H]1[C@@H]([C@@H]([C@H](O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl |
| SMILES | COC1C(C(C(O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl |
| Canonical SMILES | COC1C(C(C(O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl |
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